Cas no 17736-86-6 (Sulphur trioxide-trimethylamine complex)

• Product Name: Sulphur trioxide-trimethylamine complex
• CAS No: 17736-86-6
• MF: C₃H₉NO₃S
• MW: 139.173459768295
• CID: 1364054
• PubChem ID: 222852
• Update Time: 2025-04-20

Sulphur trioxide-trimethylamine complex Chemical and Physical Properties

Names and Identifiers

• Sulphur trioxide-trimethylamine complex
• Trimethylamine, compound with sulphur trioxide
• N,N-dimethylmethanamine - oxosulfane dioxide (1:1)
• SULPHUR TRIOXIDE-TRIMETHYLAMINE COMPLEX, 95
• sulfur(VI) trioxide,(1:x) salt
• Trimethylamine
• Trimethylamine sulfur trioxide
• J5WS9BV652
• AKOS030211042
• NS00081608
• Sulfur trioxide trimethylamine
• AS-48169
• MFCD00012421
• F19571
• 3162-58-1
• DB-048083
• NSC-9838
• 17736-86-6
• DTXSID20185505
• N,N-dimethylmethanamine;sulfur trioxide
• SCHEMBL284722
• sulphur trioxide trimethylamine
• N,N-dimethylmethanamine; sulfur trioxide
• Sulphur trioxide trimethylamine (1:1)
• sulfur trioxide; trimethylamine
• NSC9838
• NSC 9838
• trimethylamine compound with sulfur trioxide (1:1)
• Sulfur trioxide, compd. with N,N-dimethylmethanamine (1:1)
• Trimethylamine compound with sulfur trioxide
• NS00086042
• EINECS 241-729-6
• Sulfur trioxide-trimethylamine
• Sulfur trioxide, compd. with trimethylamine (1:1)
• EN300-227526
• J-018497
• sulfonylideneoxidane; trimethylamine
• EINECS 221-614-7
• Trimethylamine/sulfur(VI) trioxide,(1:x) salt

• Inchi： 1S/C3H9N.O3S/c2*1-4(2)3/h1-3H3;
• InChI Key： DXASQZJWWGZNSF-UHFFFAOYSA-N
• SMILES： S(=O)(=O)=O.N(C)(C)C

Computed Properties

• Exact Mass: 139.03037
• Monoisotopic Mass: 139.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 69.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 2.8°C at 760 mmHg
• Flash Point: °C
• PSA: 54.45